Cas no 518070-23-0 (3-fluoro-5-methylbenzamide)
3-fluoro-5-methylbenzamide structure
Product Name:3-fluoro-5-methylbenzamide
CAS No:518070-23-0
MF:C8H8FNO
MW:153.153625488281
CID:1016253
PubChem ID:2778456
Update Time:2025-04-20
3-fluoro-5-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-5-methylbenzamide
- Benzamide, 3-fluoro-5-methyl- (9CI)
- AC1MCTC1
- CTK4J4909
- JRD-1897
- MolPort-000-166-421
- PC5922
- SBB086905
- SureCN2468003
- AKOS015956702
- JS-4468
- 518070-23-0
- DB-271528
- DTXSID10380946
- 3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-
- 538308-78-0
- SB75801
- CS-0322999
- SCHEMBL2468003
- MFCD03094319
-
- MDL: MFCD03094319
- Inchi: 1S/C8H8FNO/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H2,10,11)
- InChI Key: LKMYINWONMOKMN-UHFFFAOYSA-N
- SMILES: FC1C=C(C(N)=O)C=C(C)C=1
Computed Properties
- Exact Mass: 153.05904
- Monoisotopic Mass: 153.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
3-fluoro-5-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001740-1g |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| Apollo Scientific | PC5922-1g |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 95% | 1g |
£72.00 | 2025-02-21 | |
| Apollo Scientific | PC5922-5g |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 95% | 5g |
£230.00 | 2025-02-21 | |
| Fluorochem | 094069-250mg |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 250mg |
£45.00 | 2022-03-01 | ||
| Fluorochem | 094069-5g |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 5g |
£104.00 | 2022-03-01 | ||
| Fluorochem | 094069-10g |
3-Fluoro-5-methylbenzamide |
518070-23-0 | 10g |
£184.00 | 2022-03-01 | ||
| A2B Chem LLC | AG28843-250mg |
Benzamide, 3-fluoro-5-methyl- (9CI) |
518070-23-0 | 250mg |
$47.00 | 2024-04-19 | ||
| A2B Chem LLC | AG28843-1g |
Benzamide, 3-fluoro-5-methyl- (9CI) |
518070-23-0 | 1g |
$140.00 | 2024-04-19 | ||
| A2B Chem LLC | AG28843-5g |
Benzamide, 3-fluoro-5-methyl- (9CI) |
518070-23-0 | 5g |
$370.00 | 2024-04-19 | ||
| 1PlusChem | 1P00DHU3-250mg |
Benzamide, 3-fluoro-5-methyl- (9CI) |
518070-23-0 | 95 | 250mg |
$49.00 | 2025-03-30 |
3-fluoro-5-methylbenzamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
518070-23-0 (3-fluoro-5-methylbenzamide) Related Products
- 455-37-8(3-Fluorobenzamide)
- 85118-04-3(3,4-Difluorobenzamide)
- 132980-99-5(3,5-Difluorobenzamide)
- 78324-75-1(3,4,5-Trifluorobenzamide)
- 824-75-9(4-Fluorobenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk